Cas no 33548-44-6 ( )

• Product Name: &nbsp
• CAS No: 33548-44-6
• MF: C₁₄H₂₀ClN₅OS
• MW: 341.859499931335
• CID: 918118
• PubChem ID: 54611009
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-piperazin-1-ylthieno[3,2-d]pyrimidin-4-yl)morpholine,hydrochloride
• NSC310837
• NSC-310837
• 33548-44-6
• 4-(Morpholin-4-yl)-2-(piperazin-1-yl)thieno[3,2-d]pyrimidine--hydrogen chloride (1/1)
• DTXSID60715305
•  

• Inchi： 1S/C14H19N5OS.ClH/c1-10-21-12-11(1)16-14(19-4-2-15-3-5-19)17-13(12)18-6-8-20-9-7-18;/h1,10,15H,2-9H2;1H
• InChI Key： FEMFBLRWENMSGX-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C1=C(N=C(N=2)N1CCNCC1)N1CCOCC1

Computed Properties

• Exact Mass: 341.10800
• Monoisotopic Mass: 341.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.76000
• LogP: 2.19830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines